Cas no 1132682-96-2 (7-acetyl-1H-Indole-3-acetonitrile)

• Product name: 7-acetyl-1H-Indole-3-acetonitrile
• CAS No: 1132682-96-2
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 1099444
• PubChem ID: 58533606

7-acetyl-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-acetyl-1H-Indole-3-acetonitrile
• SCHEMBL8043640
• 1h-indole-3-acetonitrile,7-acetyl-
• 1132682-96-2

• Inchi： InChI=1S/C12H10N2O/c1-8(15)10-3-2-4-11-9(5-6-13)7-14-12(10)11/h2-4,7,14H,5H2,1H3
• InChI Key： HVULNEIEJOJGJX-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=CC2=C1NC=C2CC#N

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.6Ų